GENZ-882706

• Molecular Formula: C26H25N5O3
• Molecular Weight: 455.5 g/mol
• InChI: InChI=1S/C26H25N5O3/c1-26(2,27)9-8-17-10-20-25(29-12-17)31(16-30-20)14-18-4-6-21-22(11-18)33-15-23(34-21)19-5-7-24(32-3)28-13-19/h4-7,10-13,16,23H,14-15,27H2,1-3H3/t23-/m1/s1
• InChIKey: DRBFONOVLOXKJM-HSZRJFAPSA-N

GENZ-882706 Buyer's Guide

GENZ-882706 is a small-molecule, Type II kinase inhibitor that potently and selectively targets the colony-stimulating factor 1 receptor (CSF-1R) [1]. It binds to CSF-1R in the DFG-out conformation, a characteristic of Type II inhibitors, leading to potent blockade of receptor phosphorylation and downstream signaling . A key differentiating feature is its high central nervous system (CNS) penetrance, which is critical for research applications in neuroinflammation, microglia biology, and neurodegenerative disease models [1]. The compound is structurally distinct and is often utilized as a single enantiomer (CAS 2070864-35-4) with defined stereochemistry, setting it apart from its racemic mixture counterpart .

Pathway Study Fit CSF-1R signaling / neuroinflammation pathway research models

Pharmacokinetic Profile Oral dosing and blood-brain barrier penetration for CNS studies

Quality Grade High-purity (analytically confirmed) research material

• [1] Nellwyn Hagan, et al. CSF1R signaling is a regulator of pathogenesis in progressive MS. Cell Death Dis. 2020 Oct 23;11(10):904. View Source

Advantages of GENZ-882706

CSF-1R inhibitors exhibit significant heterogeneity in terms of potency (IC50 values ranging from sub-nanomolar to over 100 nM), kinase selectivity profiles, CNS penetrance, and binding modes (Type I vs. Type II) [1]. While some inhibitors like BLZ945 (sotuletinib) are highly potent (IC50 ~1 nM) and brain-penetrant, they may not share the same Type II binding mode and associated selectivity fingerprint . Others, like PLX3397 (pexidartinib), are multi-kinase inhibitors with activity against c-Kit and FLT3, leading to distinct biological effects beyond CSF-1R blockade . Substituting GENZ-882706 with an alternative without considering its unique combination of Type II binding, CNS penetrance, and its specific quantitative selectivity profile (S-score of 0.005) can introduce confounding variables, alter microglial depletion kinetics, and produce non-comparable results in neuroinflammation studies [1].

Kinase Selectivity Profile

Alternative CSF-1R inhibitors may exhibit distinct kinome-wide selectivity, introducing confounding off-target effects if not profiled similarly.

Cellular Potency Context

Potency for macrophage proliferation vs. microglial depletion can differ across inhibitors, altering CNS myeloid modulation interpretation.

CNS Penetrance

Non‑CNS‑penetrant alternatives may not achieve comparable brain exposure for microglial research models.

• [1] Nellwyn Hagan, et al. CSF1R signaling is a regulator of pathogenesis in progressive MS. Cell Death Dis. 2020 Oct 23;11(10):904. View Source

GENZ-882706: Purity, Selectivity & Potency

Chemical Purity & Identity

GENZ-882706 inhibits CSF-1-dependent proliferation of murine bone marrow-derived macrophages with an IC50 of 22 nM . While this demonstrates potent activity, the benchmark brain-penetrant CSF-1R inhibitor BLZ945 (sotuletinib) is substantially more potent in enzymatic assays, with a reported IC50 of 1 nM against CSF-1R . This ~22-fold difference in potency suggests that experimental designs requiring near-complete target saturation at lower drug concentrations may favor BLZ945, whereas GENZ-882706 offers an intermediate potency profile that may be advantageous for titrating partial receptor inhibition or studying concentration-dependent effects in vitro.

Chemical Purity & Identity

Data to verify

>98% (HPLC), structure confirmed

Supports reproducible CSF-1R research outcomes

Supplier COA; independent verification recommended

Evidence Dimension	Inhibition of cellular proliferation
Target Compound Data	IC50 = 22 nM
Comparator Or Baseline	BLZ945 (sotuletinib) IC50 = 1 nM
Quantified Difference	22-fold less potent than BLZ945
Conditions	Murine bone marrow-derived macrophage proliferation assay (GENZ-882706); Enzymatic assay (BLZ945)

Why This Matters

Informs dose selection and ensures researchers use an appropriate tool for achieving a specific degree of target engagement, avoiding unintentional complete inhibition when using highly potent comparators.

Kinase Selectivity (S(35) Score)

In murine mixed glial cultures, GENZ-882706 depletes microglia in a concentration-dependent manner with an IC50 of 188 nM . This is a direct measure of its functional activity in a CNS-relevant cell model. In comparison, PLX5622, another highly brain-penetrant and selective CSF-1R inhibitor, has a reported binding affinity (Ki) of 5.9 nM and is widely used for robust microglia depletion in vivo . The ~32-fold difference in potency in these CNS cellular assays highlights a practical distinction: GENZ-882706 may produce more graded microglia depletion, while PLX5622 is a tool for near-complete elimination.

Kinase Selectivity

Class-level

S(35) = 0.005

Kinome-wide selectivity benchmark (0.5% of kinases inhibited ≥65%)

KINOMEscan assay; concentration not specified

Evidence Dimension	Microglia depletion in vitro
Target Compound Data	IC50 = 188 nM
Comparator Or Baseline	PLX5622 Ki = 5.9 nM
Quantified Difference	~32-fold less potent than PLX5622
Conditions	Murine mixed glial cultures (GENZ-882706); Binding assay (PLX5622)

Why This Matters

Researchers seeking partial vs. near-complete microglia ablation can make an evidence-based choice. GENZ-882706 allows for the study of residual microglial function, whereas PLX5622 is better suited for creating a microglia-null CNS environment.

Selectivity Against Type III RTK Family

GENZ-882706 demonstrates a high degree of selectivity for CSF-1R, as quantified by a selectivity score of S(35)=0.005, meaning it inhibited only 0.5% of a 35-kinase panel at a given concentration . This contrasts sharply with the multi-kinase inhibitor PLX3397 (pexidartinib), which potently inhibits CSF-1R (IC50=20 nM), c-Kit (IC50=10 nM), and FLT3 (IC50=160 nM) . The difference is not just in the number of targets but in the functional outcome; PLX3397's activity on c-Kit, for instance, can affect mast cell and hematopoietic stem cell biology, introducing off-target effects that are absent with the selective GENZ-882706.

Type III RTK Selectivity

Class-level

Negligible binding (S(35) 0.005) vs. dual inhibitor PLX3397

Supports CSF-1R-specific phenotype interpretation

c-Kit, PDGFRβ, Flt3 family members minimally engaged

Evidence Dimension	Kinase selectivity vs. off-target activity
Target Compound Data	Selectivity Score S(35) = 0.005 (highly selective)
Comparator Or Baseline	PLX3397 (pexidartinib) with IC50s of 10 nM (c-Kit), 20 nM (CSF-1R), 160 nM (FLT3)
Quantified Difference	Qualitative difference: single-target selective vs. multi-kinase inhibitor
Conditions	35-kinase panel screening (GENZ-882706); Enzymatic assays (PLX3397)

Why This Matters

Ensures that observed biological effects can be confidently attributed to CSF-1R blockade rather than a composite of activities against multiple kinases, simplifying data interpretation and mechanistic studies.

Macrophage vs. Microglial Potency

In the experimental autoimmune encephalomyelitis (EAE) mouse model of multiple sclerosis, daily treatment with GENZ-882706 (25 mg/kg) resulted in significant reductions of key inflammatory and chemoattractant cytokines in spinal cord homogenates compared to vehicle-treated animals [1]. Specifically, MCP-1, IL-6, IL-1β, and IP-10 levels were all significantly decreased. This in vivo pharmacodynamic effect is a direct validation of the compound's CNS activity. While other brain-penetrant CSF-1R inhibitors like BLZ945 also show efficacy in EAE, the specific cytokine modulation profile can vary, and head-to-head comparisons are not available. However, the quantitative reduction relative to vehicle confirms on-target in vivo activity.

Macrophage vs. Microglia Potency

Head-to-head

BMDM IC₅₀ = 22 nM Microglia IC₅₀ = 188 nM

Context-dependent potency for microglial modulation research

3-day mixed glial culture; caspase-dependent depletion

Evidence Dimension	In vivo cytokine levels in EAE model
Target Compound Data	Significant decrease in MCP-1, IL-6, IL-1β, IP-10 levels
Comparator Or Baseline	Vehicle-treated EAE mice (baseline)
Quantified Difference	Significant reduction (exact fold-change not provided in source)
Conditions	EAE model in NOD mice, 25 mg/kg/day oral dosing

Why This Matters

Provides a functional in vivo benchmark for the compound's ability to modulate neuroinflammation, a critical endpoint for studies of CNS autoimmune and degenerative diseases.

• [1] Kane, et al. Colony Stimulating Factor-1 Receptor (CSF-1R) Inhibitors. WO 2017015267A1. View Source
• [2] GENZ-882706 Product Page. Anjiechem. Accessed 2026-04-18. View Source

GENZ-882706 Applications

Modulating Microglia Without Depletion

For studies that demand a nuanced investigation of microglial function, where complete ablation (as with PLX5622) may obscure critical interactions, GENZ-882706's intermediate potency (microglial depletion IC50 of 188 nM) makes it an ideal tool . Researchers can titrate doses to achieve partial depletion, allowing for the study of how remaining microglia modulate synaptic pruning, neuroinflammation, or repair processes in models of Alzheimer's disease, multiple sclerosis, or traumatic brain injury.

In Vivo CNS Models: Oral & Brain-Penetrant

GENZ-882706 has been specifically validated in the NOD-EAE model, a murine model of progressive multiple sclerosis . Its demonstrated ability to reduce key inflammatory mediators (MCP-1, IL-6, IL-1β, IP-10) in the spinal cord and to improve neurological impairments in this model [1] positions it as a preferred tool compound for researchers focusing on the progressive phase of MS pathology, where neuroinflammation and microglial activation are central drivers.

Tumor-Associated Macrophage Modulation

GENZ-882706's Type II binding mode (DFG-out conformation) and its exceptional selectivity (S(35)=0.005) offer a distinct pharmacological tool compared to Type I inhibitors or multi-kinase inhibitors . This makes it valuable for fundamental studies aiming to dissect the specific signaling pathways downstream of CSF-1R, free from confounding off-target effects on kinases like c-Kit or FLT3. It is particularly useful for validating the role of CSF-1R in macrophage polarization, survival, and proliferation without the confounding variables introduced by less selective compounds [1].

High-Purity for Reproducibility

Given its documented CNS penetrance and quantitative in vivo effects on microglia numbers at defined doses (30 mg/kg and 100 mg/kg) , GENZ-882706 serves as an excellent tool for pharmacokinetic/pharmacodynamic (PK/PD) modeling in the CNS. Researchers can use it to establish exposure-response relationships, correlating plasma and brain drug concentrations with the degree of microglial depletion and cytokine modulation, providing a template for understanding target engagement of other CNS-penetrant CSF-1R inhibitors.

Application

Selection Property

Validation Focus

Microglial Modulation Without Depletion

CSF-1R-dependent microglial modulation (not ablation)

Concentration-response for proliferation vs. depletion endpoints

In Vivo CNS Disease Models

Oral bioavailability & CNS penetrance

Brain exposure and microglial/macrophage reduction (e.g., EAE model)

Tumor-Associated Macrophage Research

High CSF-1R selectivity

Validate TAM modulation and tumor microenvironment response (inferred)

Reproducible Experimental Data

High-purity (HPLC-confirmed) research material

Certificate of analysis review and experimental reproducibility

• [1] Nellwyn Hagan, et al. CSF1R signaling is a regulator of pathogenesis in progressive MS. Cell Death Dis. 2020 Oct 23;11(10):904. View Source